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Introduction Taurolidine is a broad-spectrum antimicrobial agent derived from the amino acid

taurine.[1][2] It is utilized primarily as a key ingredient in catheter lock solutions to prevent and

treat catheter-related bloodstream infections (CRBSIs).[1][2][3] Taurolidine's efficacy extends to

a wide range of Gram-positive and Gram-negative bacteria, as well as fungi like Candida.[4][5]

A significant advantage of taurolidine is that the development of bacterial resistance is

uncommon.[1][2] Its mechanism of action, which involves the disruption of microbial cell walls,

also contributes to the prevention of biofilm formation.[2][6] These application notes provide

detailed protocols for the preparation of taurolidine solutions and for conducting in vitro

antimicrobial susceptibility testing.

Mechanism of Action
Taurolidine's antimicrobial activity is not based on a typical antibiotic pathway, but on a

chemical reaction. In an aqueous solution, taurolidine is metabolized, leading to the release of

reactive methylol (hydroxymethyl) groups.[1] These groups react with and denature

components of the microbial cell wall, such as murein, lipopolysaccharides, and

polysaccharides.[1][2] This process disrupts the cell wall's integrity, leading to cell lysis and

death.[4][6] Additionally, this action neutralizes bacterial endotoxins and exotoxins and inhibits

the adherence of microbes to epithelial cells.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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